Cas no 2092804-90-3 (methyl 1-hydroxy-5-methoxy-2,3-dihydro-1H-indene-1-carboxylate)

• Product Name: methyl 1-hydroxy-5-methoxy-2,3-dihydro-1H-indene-1-carboxylate
• CAS No: 2092804-90-3
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 5164098
• Update Time: 2025-05-22

methyl 1-hydroxy-5-methoxy-2,3-dihydro-1H-indene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-carboxylic acid, 2,3-dihydro-1-hydroxy-5-methoxy-, methyl ester
• methyl 1-hydroxy-5-methoxy-2,3-dihydro-1H-indene-1-carboxylate

• Inchi： 1S/C12H14O4/c1-15-9-3-4-10-8(7-9)5-6-12(10,14)11(13)16-2/h3-4,7,14H,5-6H2,1-2H3
• InChI Key： FGIVKHPMKZJQEU-UHFFFAOYSA-N
• SMILES： C1(O)(C(OC)=O)C2=C(C=C(OC)C=C2)CC1

Additional information on methyl 1-hydroxy-5-methoxy-2,3-dihydro-1H-indene-1-carboxylate

Recent Advances in the Study of Methyl 1-hydroxy-5-methoxy-2,3-dihydro-1H-indene-1-carboxylate (CAS: 2092804-90-3)

The compound methyl 1-hydroxy-5-methoxy-2,3-dihydro-1H-indene-1-carboxylate (CAS: 2092804-90-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This indene derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both hydroxyl and methoxy functional groups on the indene backbone contributes to its diverse biological activities, making it a subject of intense investigation.

Recent studies have focused on elucidating the synthetic pathways and optimizing the production of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that employs catalytic asymmetric hydrogenation, significantly improving the enantiomeric purity of the final product. This advancement is critical for ensuring the reproducibility and scalability of the compound for further pharmacological studies.

In terms of biological activity, methyl 1-hydroxy-5-methoxy-2,3-dihydro-1H-indene-1-carboxylate has demonstrated notable anti-inflammatory and neuroprotective properties. A study published in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. Additionally, preliminary in vivo studies have indicated its ability to cross the blood-brain barrier, opening avenues for research into neurodegenerative diseases such as Alzheimer's and Parkinson's.

Further investigations into the compound's mechanism of action have revealed its interaction with key signaling pathways, including the NF-κB and Nrf2 pathways. These findings, published in a 2024 issue of Biochemical Pharmacology, highlight the compound's dual role in modulating oxidative stress and inflammation, which are central to many chronic diseases. The study also identified potential synergies with existing therapeutics, suggesting combination therapy as a viable strategy for enhanced efficacy.

Despite these promising results, challenges remain in the clinical translation of methyl 1-hydroxy-5-methoxy-2,3-dihydro-1H-indene-1-carboxylate. Pharmacokinetic studies indicate rapid metabolism and clearance, necessitating the development of prodrug formulations or structural analogs with improved bioavailability. Ongoing research is exploring these avenues, with several patent applications filed in 2024 for derivatives with enhanced stability and therapeutic profiles.

In conclusion, methyl 1-hydroxy-5-methoxy-2,3-dihydro-1H-indene-1-carboxylate represents a compelling candidate for further drug development. Its multifaceted biological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a valuable asset in the quest for novel therapeutics. Future research should focus on addressing pharmacokinetic limitations and advancing preclinical studies to validate its therapeutic potential in human diseases.